Cas no 2413878-48-3 (tert-butyl 4-(3-chlorophenyl)methyl-4-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(3-chlorophenyl)methyl-4-hydroxypiperidine-1-carboxylate
• CAS No: 2413878-48-3
• MF: C₁₇H₂₄ClNO₃
• MW: 325.830364227295
• CID: 5922573
• PubChem ID: 165769208
• Update Time: 2025-06-09

tert-butyl 4-(3-chlorophenyl)methyl-4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3-chlorophenyl)methyl-4-hydroxypiperidine-1-carboxylate
• 2413878-48-3
• EN300-190998
• tert-butyl 4-[(3-chlorophenyl)methyl]-4-hydroxypiperidine-1-carboxylate

• Inchi： 1S/C17H24ClNO3/c1-16(2,3)22-15(20)19-9-7-17(21,8-10-19)12-13-5-4-6-14(18)11-13/h4-6,11,21H,7-10,12H2,1-3H3
• InChI Key： VECIHSAPHNZIAF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CC1(CCN(C(=O)OC(C)(C)C)CC1)O

Computed Properties

• Exact Mass: 325.1444713g/mol
• Monoisotopic Mass: 325.1444713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 4-(3-chlorophenyl)methyl-4-hydroxypiperidine-1-carboxylate

Professional Introduction to Tert-butyl 4-(3-chlorophenyl)methyl-4-hydroxypiperidine-1-carboxylate (CAS No. 2413878-48-3)

Tert-butyl 4-(3-chlorophenyl)methyl-4-hydroxypiperidine-1-carboxylate, a compound with the chemical identifier CAS No. 2413878-48-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structure of this molecule, featuring a tert-butyl group, a 4-(3-chlorophenyl)methyl moiety, and a 4-hydroxypiperidine-1-carboxylate backbone, suggests potential applications in drug discovery and development.

The synthesis and characterization of Tert-butyl 4-(3-chlorophenyl)methyl-4-hydroxypiperidine-1-carboxylate have been extensively studied due to its unique structural features. The presence of the tert-butyl group enhances the lipophilicity of the molecule, which is often a critical factor in determining its bioavailability. Additionally, the 4-(3-chlorophenyl)methyl substituent introduces a region of electronic richness that can interact with biological targets in various ways. The 4-hydroxypiperidine-1-carboxylate core is particularly noteworthy, as it is known to be a versatile scaffold in medicinal chemistry.

In recent years, there has been growing interest in piperidine derivatives due to their broad spectrum of biological activities. Piperidine-based compounds have been reported to exhibit properties such as analgesic, anti-inflammatory, and anticancer effects. The specific arrangement of functional groups in Tert-butyl 4-(3-chlorophenyl)methyl-4-hydroxypiperidine-1-carboxylate makes it an attractive candidate for further investigation in these areas.

The pharmacological potential of Tert-butyl 4-(3-chlorophenyl)methyl-4-hydroxypiperidine-1-carboxylate has been explored through various experimental approaches. Initial studies have focused on its interaction with enzymes and receptors relevant to human health. For instance, researchers have examined its binding affinity to cytochrome P450 enzymes, which are crucial in drug metabolism. The findings suggest that this compound may have modulatory effects on metabolic pathways, potentially leading to new therapeutic strategies.